Cas no 1013783-26-0 (N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product name: N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1013783-26-0
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 6231366
• PubChem ID: 16952635

N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• F2446-0591
• N-(furan-2-ylmethyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• AKOS024649019
• 1013783-26-0

• Inchi： 1S/C19H18N4O3S/c1-12-9-16(21-22(12)2)18(24)23(11-14-5-4-8-26-14)19-20-15-7-6-13(25-3)10-17(15)27-19/h4-10H,11H2,1-3H3
• InChI Key： PJYOADGEIIKSPL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C(C1C=C(C)N(C)N=1)=O)CC1=CC=CO1)OC

Computed Properties

• Exact Mass: 382.10996162g/mol
• Monoisotopic Mass: 382.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Additional information on N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

Comprehensive Analysis of N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 1013783-26-0)

N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, with the CAS number 1013783-26-0, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a furan ring, a benzothiazole moiety, and a pyrazole core, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its unique molecular architecture, which may offer novel mechanisms of action.

The compound's furan-2-ylmethyl group is a key feature, as furan derivatives are known for their role in medicinal chemistry. The 6-methoxy-1,3-benzothiazol-2-yl segment contributes to its potential binding affinity with biological targets, while the 1,5-dimethyl-1H-pyrazole-3-carboxamide backbone enhances its stability and solubility. These attributes make CAS 1013783-26-0 a promising subject for drug discovery, particularly in areas like kinase inhibition and antimicrobial activity.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like this one, as they often exhibit low toxicity and high specificity. Questions such as "What are the applications of benzothiazole derivatives in drug development?" or "How does furan functionalization improve bioavailability?" are frequently searched, reflecting the compound's relevance. Additionally, the rise of AI-driven drug design has spurred curiosity about how such molecules can be optimized computationally.

From a synthetic chemistry perspective, the preparation of N-[(furan-2-yl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves multi-step reactions, including amide coupling and heterocyclic ring formation. Its CAS 1013783-26-0 identifier ensures precise tracking in chemical databases, aiding researchers in reproducibility and patent searches. The compound's methoxy and methyl groups further influence its physicochemical properties, such as logP and metabolic stability.

In the context of green chemistry, there is increasing demand for sustainable synthesis routes for such molecules. Searches like "eco-friendly synthesis of pyrazole carboxamides" or "biocatalytic approaches to furan-containing compounds" underscore this shift. Moreover, the compound's potential in crop protection aligns with global interest in developing safer agrochemicals, as evidenced by queries about "benzothiazole pesticides."

Future research on CAS 1013783-26-0 may explore its pharmacokinetics, toxicity profiles, and formulation strategies. Given the surge in precision medicine, its target selectivity could be leveraged for personalized therapies. The integration of machine learning in compound optimization also opens new avenues for refining its efficacy. As the scientific community continues to investigate this molecule, its impact on both human health and agriculture remains a compelling narrative.